N-cyclopentyl-3-(3-methoxyphenyl)-5-isoxazolecarboxamide

• IUPAC Name: N-cyclopentyl-3-(3-methoxyphenyl)-1,2-oxazole-5-carboxamide
• InChI: InChI=1S/C16H18N2O3/c1-20-13-8-4-5-11(9-13)14-10-15(21-18-14)16(19)17-12-6-2-3-7-12/h4-5,8-10,12H,2-3,6-7H2,1H3,(H,17,19)
• InChI Key: KPKWXBOHTKPXIK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=NOC(=C2)C(=O)NC3CCCC3
• Molecular Formula: C16H18N2O3
• Molecular Weight: 286.33 g/mol

Description

The synthesis and analysis of isoxazole derivatives, including compounds structurally related to N-cyclopentyl-3-(3-methoxyphenyl)-5-isoxazolecarboxamide, are of significant interest due to their diverse chemical and pharmacological properties. These compounds are synthesized through various chemical reactions, characterized by their unique molecular structures, and analyzed for their physical and chemical properties.

Synthesis Analysis

Isoxazole derivatives are often synthesized through 1,3-dipolar cycloaddition reactions, which involve the regioselective addition of a nitrile oxide or nitro compound to an alkyne or alkene. For example, the synthesis of 4-Amino-3-hydroxy-4,5,6,6a-tetrahydro-3aH-cyclopenta[d]isoxazole-4-carboxylic acid showcases a methodology that could be analogous to synthesizing compounds like N-cyclopentyl-3-(3-methoxyphenyl)-5-isoxazolecarboxamide. This process involves multiple steps, including condensation and nucleophilic attack, to achieve the final product with a high degree of stereoselectivity and in a significantly improved yield compared to previous methods (Conti et al., 2007).

Scientific Research Applications

Cytotoxic Activity and Antitumor Potential Research into derivatives of pyrazoles and pyrimidines, including compounds with structures related to N-cyclopentyl-3-(3-methoxyphenyl)-5-isoxazolecarboxamide, has shown promise in the field of oncology. For instance, studies on the synthesis, characterization, and in vitro cytotoxic activity of new 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives against Ehrlich Ascites Carcinoma (EAC) cells have been reported. These studies aim to identify compounds with potential antitumor activity by evaluating their ability to inhibit cancer cell growth (Hassan, Hafez, & Osman, 2014).

In Vitro Metabolism and Stability The metabolism and stability of synthetic compounds, including cannabinoids related to N-cyclopentyl-3-(3-methoxyphenyl)-5-isoxazolecarboxamide, have been explored to understand their pharmacokinetic profiles and potential therapeutic uses. Studies on the in vitro metabolism of synthetic cannabinoids and their regioisomers have provided insights into the metabolic pathways and stability of these compounds under physiological conditions. Such research is crucial for developing drugs with predictable pharmacokinetics and minimal adverse effects (Franz et al., 2017).